Cas no 117762-99-9 (5-(Chloromethyl)-3-(2,6-dichlorophenyl)-1,2,4-oxadiazole)

• Product Name: 5-(Chloromethyl)-3-(2,6-dichlorophenyl)-1,2,4-oxadiazole
• CAS No: 117762-99-9
• MF: C₉H₅Cl₃N₂O
• MW: 263.507798910141
• CID: 131610
• PubChem ID: 2798826
• Update Time: 2025-04-19

5-(Chloromethyl)-3-(2,6-dichlorophenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-3-(2,6-dichlorophenyl)-1,2,4-oxadiazole
• 1,2,4-Oxadiazole,5-(chloromethyl)-3-(2,6-dichlorophenyl)-
• 1,2,4-Oxadiazole,5-(chloromethyl)-3-(2,6-dichlorophenyl)
• SCHEMBL2245541
• 117762-99-9
• DTXSID60384035
• FT-0730435
• DB-026293

• Inchi： 1S/C9H5Cl3N2O/c10-4-7-13-9(14-15-7)8-5(11)2-1-3-6(8)12/h1-3H,4H2
• InChI Key： HLKHQFLBFDOPKJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1=NOC(CCl)=N1)Cl

Computed Properties

• Exact Mass: 261.94700
• Monoisotopic Mass: 261.946746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.5
• Boiling Point: 384.7°Cat760mmHg
• Flash Point: 186.5°C
• Refractive Index: 1.585
• PSA: 38.92000
• LogP: 3.78220